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Compound of Interest

Compound Name: CE-Uio-66

Cat. No.: B15880174

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Cerium-based UiO-66 (Ce-
UiO-66) as a heterogeneous catalyst in key organic synthesis reactions. The high thermal and

chemical stability, coupled with the redox properties of cerium, make Ce-UiO-66 a versatile and

recyclable catalyst for various transformations, offering a valuable tool in the synthesis of fine

chemicals and pharmaceutical intermediates.

Catalyst Preparation: Synthesis of Ce-UiO-66
A common method for synthesizing Ce-UiO-66 is through a solvothermal approach. This

protocol is adapted from established literature procedures.[1]

Materials:

Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

1,4-Benzenedicarboxylic acid (H₂BDC or terephthalic acid)

N,N-Dimethylformamide (DMF)
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Deionized water

Acetone

Pyrex glass reaction tubes or Teflon-lined autoclave

Protocol:

Precursor Solution Preparation: In a typical synthesis, dissolve cerium(IV) ammonium nitrate

and 1,4-benzenedicarboxylic acid in a mixture of DMF and deionized water. The molar ratio

of the metal precursor to the organic linker is crucial and should be optimized for desired

properties.

Solvothermal Synthesis: Transfer the precursor solution into a Pyrex glass reaction tube or a

Teflon-lined autoclave. Seal the vessel and heat it in an oven at a specific temperature (e.g.,

100-120 °C) for a designated period (e.g., 24 hours).[2]

Isolation and Washing: After the reaction, cool the vessel to room temperature. The resulting

crystalline powder is the Ce-UiO-66 material. Isolate the solid product by centrifugation or

filtration. Wash the product thoroughly with DMF and then with a volatile solvent like acetone

to remove any unreacted starting materials and residual DMF.

Activation: Before use in a catalytic reaction, the synthesized Ce-UiO-66 needs to be

activated to remove the solvent molecules from its pores. This is typically achieved by

heating the material under vacuum at an elevated temperature (e.g., 180-220 °C) for several

hours.

A solvent-free synthesis method has also been reported, which involves mechanically grinding

cerium(IV) ammonium nitrate and terephthalic acid followed by heating in an autoclave.[2]

Application in Aerobic Oxidation of Alcohols
Ce-UiO-66, often in conjunction with a co-catalyst like TEMPO (2,2,6,6-tetramethylpiperidine-1-

oxyl), is an effective catalyst for the aerobic oxidation of alcohols to their corresponding

aldehydes or ketones. This reaction is of great importance in the synthesis of fragrances,

flavorings, and pharmaceutical precursors.
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Experimental Protocol: Aerobic Oxidation of Benzyl
Alcohol
This protocol outlines the general procedure for the aerobic oxidation of benzyl alcohol to

benzaldehyde using a Ce-UiO-66/TEMPO catalytic system.

Materials:

Ce-UiO-66 (activated)

TEMPO

Benzyl alcohol

Toluene (or another suitable solvent)

Oxygen (O₂) or air

Round-bottom flask equipped with a reflux condenser

Magnetic stirrer and heating mantle

Gas chromatograph (GC) for reaction monitoring

Protocol:

Reaction Setup: In a round-bottom flask, add the activated Ce-UiO-66 catalyst and TEMPO.

Addition of Reactants: Add the solvent (e.g., toluene) and benzyl alcohol to the flask.

Reaction Conditions: Stir the reaction mixture at a specific temperature (e.g., 100 °C) under

a constant flow of oxygen or in the presence of air.

Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular

intervals and analyzing them by gas chromatography (GC) to determine the conversion of

benzyl alcohol and the selectivity for benzaldehyde.
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Work-up and Product Isolation: Upon completion of the reaction, cool the mixture to room

temperature. Separate the solid catalyst by centrifugation or filtration. The catalyst can be

washed, dried, and reused for subsequent reactions. The liquid phase containing the product

can be purified by standard techniques such as distillation or column chromatography.

Quantitative Data for Aerobic Oxidation of Benzyl
Alcohol
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Application in Knoevenagel Condensation
Ce-UiO-66 and its functionalized derivatives have demonstrated catalytic activity in

Knoevenagel condensation reactions.[3] This carbon-carbon bond-forming reaction is

fundamental in the synthesis of a wide range of compounds, including pharmaceuticals and

polymers.

Experimental Protocol: Knoevenagel Condensation of
Benzaldehyde and Malononitrile
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This protocol provides a general method for the Knoevenagel condensation of benzaldehyde

with malononitrile catalyzed by Ce-UiO-66.[3][4]

Materials:

Ce-UiO-66 (activated)

Benzaldehyde

Malononitrile

Ethanol (or another suitable solvent)

Round-bottom flask

Magnetic stirrer

Thin-layer chromatography (TLC) plate for reaction monitoring

Protocol:

Reaction Setup: In a round-bottom flask, suspend the activated Ce-UiO-66 catalyst in the

chosen solvent (e.g., ethanol).

Addition of Reactants: Add benzaldehyde and malononitrile to the suspension.

Reaction Conditions: Stir the reaction mixture at room temperature or a slightly elevated

temperature (e.g., 40 °C).

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up and Product Isolation: Once the reaction is complete, separate the catalyst by

filtration. The catalyst can be washed, dried, and reused. The filtrate can be concentrated

under reduced pressure, and the resulting solid product can be purified by recrystallization.

Quantitative Data for Knoevenagel Condensation
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Visualizations
Experimental Workflow for Ce-UiO-66 Catalyzed
Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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